1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide

• IUPAC Name: 1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-18-10-13(8-15(18)19)16(20)17-9-12-7-14(12)11-5-3-2-4-6-11/h2-6,12-14H,7-10H2,1H3,(H,17,20)/t12-,13?,14-/m0/s1
• InChI Key: UQBMXNXXNDHEGK-HPNRGHHYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=O)NCC2CC2C3=CC=CC=C3
• Isomeric SMILES: CN1CC(CC1=O)C(=O)NC[C@@H]2C[C@H]2C3=CC=CC=C3
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological tool. It is a cyclopropyl-containing pyrrolidine derivative that has been synthesized through various methods. In

Mechanism of Action

The exact mechanism of action of 1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide is not fully understood. However, it has been shown to bind to the sigma-1 receptor with moderate affinity. The sigma-1 receptor is a chaperone protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and cell survival. Binding of the compound to the sigma-1 receptor may modulate these processes, leading to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the brain, which is a neurotransmitter that is involved in various cognitive processes such as learning and memory. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's disease. In addition, it has been shown to have analgesic and anti-inflammatory effects, which may be beneficial in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide in lab experiments include its moderate affinity for the sigma-1 receptor, its potential use as a pharmacological tool, and its various biochemical and physiological effects. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide. One direction is to further investigate its mechanism of action and its potential use in the treatment of various diseases such as Alzheimer's disease, depression, and cancer. Another direction is to study its potential toxicity and its pharmacokinetic properties. Furthermore, its potential use as a pharmacological tool in drug discovery and development should be explored.

Synthesis Methods

The synthesis of 1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide has been achieved through various methods. One such method involves the reaction of 1-methyl-5-oxopyrrolidine-3-carboxylic acid with (1R,2R)-2-phenylcyclopropanemethanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). Another method involves the reaction of 1-methyl-5-oxopyrrolidine-3-carboxylic acid with (1R,2R)-2-phenylcyclopropanecarboxylic acid in the presence of a coupling reagent such as DCC and DMAP. Both methods yield the desired compound in moderate to good yields.

Scientific Research Applications

1-methyl-5-oxo-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-3-carboxamide has been studied for its potential use as a pharmacological tool in scientific research. It has been shown to have affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and cell survival. The sigma-1 receptor has also been implicated in various diseases such as Alzheimer's disease, depression, and cancer. Therefore, the compound has been studied for its potential use in the treatment of these diseases.